Cas no 1806071-15-7 (Methyl 3-chloro-2-cyano-6-methoxybenzoate)

• Product Name: Methyl 3-chloro-2-cyano-6-methoxybenzoate
• CAS No: 1806071-15-7
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4953900
• Update Time: 2025-06-12

Methyl 3-chloro-2-cyano-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-cyano-6-methoxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-14-8-4-3-7(11)6(5-12)9(8)10(13)15-2/h3-4H,1-2H3
• InChI Key： UDMQBNLDMXHPPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC)C=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-chloro-2-cyano-6-methoxybenzoate

Recent Advances in the Study of Methyl 3-chloro-2-cyano-6-methoxybenzoate (CAS: 1806071-15-7)

Methyl 3-chloro-2-cyano-6-methoxybenzoate (CAS: 1806071-15-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the design of novel inhibitors targeting specific enzymes and receptors, making it a compound of significant interest in the field of medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 3-chloro-2-cyano-6-methoxybenzoate as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that modifications to the benzoate scaffold could enhance binding affinity and selectivity for specific kinase targets, offering new avenues for the treatment of cancers and inflammatory diseases. The compound's unique structural features, including the chloro and cyano substituents, were found to play a critical role in its interactions with the target proteins.

Another significant development was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where Methyl 3-chloro-2-cyano-6-methoxybenzoate was utilized in the development of novel antimicrobial agents. The study revealed that derivatives of this compound exhibited strong activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to address the growing issue of antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in the efficient production of Methyl 3-chloro-2-cyano-6-methoxybenzoate. A recent patent application (WO2023056789) detailed an improved synthetic route that offers higher yields and reduced environmental impact compared to traditional methods. This innovation is expected to facilitate the large-scale production of the compound, thereby supporting its broader application in drug discovery and development.

In conclusion, Methyl 3-chloro-2-cyano-6-methoxybenzoate continues to be a valuable building block in the design of bioactive molecules. Its versatility and efficacy in targeting various biological pathways underscore its importance in contemporary chemical and pharmaceutical research. Future studies are likely to explore further modifications and applications of this compound, potentially leading to breakthroughs in the treatment of complex diseases.